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Compound of Interest

Compound Name: Propamocarb-d7

Cat. No.: B1531426 Get Quote

Propamocarb-d7: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Propamocarb-d7, a deuterated analog of the systemic fungicide Propamocarb.

This document is intended for researchers, scientists, and professionals in drug development

who require detailed technical information for their studies.

Core Physical and Chemical Properties
Propamocarb-d7 is a stable, isotopically labeled form of Propamocarb, where seven hydrogen

atoms on the propyl group have been replaced with deuterium. This labeling is particularly

useful in analytical chemistry, especially in mass spectrometry-based methods, for use as an

internal standard for the accurate quantification of Propamocarb in various matrices. The

physical and chemical properties of Propamocarb-d7 are closely related to its non-deuterated

counterpart.

Table 1: Physical and Chemical Properties of Propamocarb-d7 and Propamocarb

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1531426?utm_src=pdf-interest
https://www.benchchem.com/product/b1531426?utm_src=pdf-body
https://www.benchchem.com/product/b1531426?utm_src=pdf-body
https://www.benchchem.com/product/b1531426?utm_src=pdf-body
https://www.benchchem.com/product/b1531426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1531426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Propamocarb-d7 Propamocarb

Molecular Formula C₉H₁₃D₇N₂O₂ C₉H₂₀N₂O₂[1]

Molecular Weight 195.31 g/mol [2][3] 188.27 g/mol [4]

CAS Number 1398065-89-8[2][3] 24579-73-5[5]

Appearance Neat[6][7] Colorless, odorless crystals[4]

Melting Point
Not explicitly reported for d7

form.
44-45 °C[4]

Boiling Point
Not explicitly reported for d7

form.
139-141 °C at 18 mmHg[4]

Solubility
Not explicitly reported for d7

form.

Water: >900 g/L; Methanol:

>933 g/L; Dichloromethane:

>937 g/L[4][8]

InChI Key
WZZLDXDUQPOXNW-

GZAMCDGTSA-N[9]

WZZLDXDUQPOXNW-

UHFFFAOYSA-N[5]

Mechanism of Action: Signaling Pathway
Propamocarb is a carbamate fungicide that primarily targets Oomycetes, a group of fungus-like

eukaryotic microorganisms. Its mode of action involves the disruption of cell membrane

integrity by inhibiting the synthesis of essential components.[10]

The primary mechanism of Propamocarb involves the inhibition of phospholipid and fatty acid

synthesis.[10] These molecules are critical for the formation and function of the fungal cell

membrane. By disrupting their production, Propamocarb compromises the structural integrity of

the cell membrane, leading to a loss of cellular contents and ultimately, cell death. This action

is particularly effective against the mycelial growth and spore formation of the target pathogens.

[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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